2-{[(1-Hydroxypropan-2-yl)amino]methyl}-4-methoxyphenol

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 2-[(1-hydroxypropan-2-ylamino)methyl]-4-methoxyphenol
• InChI: InChI=1S/C11H17NO3/c1-8(7-13)12-6-9-5-10(15-2)3-4-11(9)14/h3-5,8,12-14H,6-7H2,1-2H3
• InChI Key: GOMMHQKSLPZWMO-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NCC1=C(C=CC(=C1)OC)O

Description

2-{[(1-Hydroxypropan-2-yl)amino]methyl}-4-methoxyphenol is a chemical compound with the molecular formula C11H17NO3 and a molecular weight of 211.26 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}-4-methoxyphenol typically involves the reaction of 4-methoxyphenol with 1-hydroxypropan-2-ylamine under specific conditions . The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process is optimized to maximize yield and minimize waste, ensuring cost-effectiveness and sustainability .

Chemical Reactions Analysis

Types of Reactions

2-{[(1-Hydroxypropan-2-yl)amino]methyl}-4-methoxyphenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The phenolic hydroxyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include various quinones, amine derivatives, and substituted phenols, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-{[(1-Hydroxypropan-2-yl)amino]methyl}-4-methoxyphenol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of various industrial chemicals and materials

Mechanism of Action

The mechanism of action of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}-4-methoxyphenol involves its interaction with specific molecular targets and pathways. The compound can act as an antioxidant by scavenging free radicals and protecting cells from oxidative damage. It may also interact with enzymes and receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• 2-{[(1-Hydroxypropan-2-yl)amino]methyl}-4-methylphenol
• 2-{[(1-Hydroxypropan-2-yl)amino]methyl}-4-chlorophenol
• 2-{[(1-Hydroxypropan-2-yl)amino]methyl}-4-nitrophenol

Uniqueness

Compared to similar compounds, 2-{[(1-Hydroxypropan-2-yl)amino]methyl}-4-methoxyphenol is unique due to its specific substitution pattern on the phenol ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .